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Compound of Interest

Compound Name: Tanax

Cat. No.: B1214061

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is a critical aspect of operational integrity. Tanax, a
euthanasia solution containing tricaine methanesulfonate and sodium pentobarbital, requires
stringent disposal protocols due to its composition as a U.S. Drug Enforcement Administration
(DEA) Schedule 11l controlled substance. Adherence to these procedures is essential not only
for regulatory compliance but also for the safety of personnel and the environment.

This guide provides a comprehensive, step-by-step approach to the proper disposal of Tanax,
addressing immediate safety and logistical considerations.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to consult your institution's
Environmental Health and Safety (EHS) office. They can provide specific guidance based on
local, state, and federal regulations.

Personal Protective Equipment (PPE):

o Gloves: Wear chemical-resistant gloves (e.g., nitrile) at all times when handling Tanax.
o Eye Protection: Safety glasses or goggles are mandatory to protect against splashes.
e Lab Coat: A lab coat or apron should be worn to protect from contamination.

Ventilation:
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» Handle Tanax in a well-ventilated area. If weighing or preparing solutions from a powdered
form, the use of a fume hood is recommended to prevent inhalation of any aerosols.[1]

Disposal of Unused or Expired Tanax Solution

Due to the presence of sodium pentobarbital, Tanax is classified as a controlled substance.
This dictates a disposal pathway that is significantly more regulated than for its other
components alone.

Key Disposal Steps:

o Contact EHS: Do not attempt to dispose of Tanax through standard laboratory waste
streams. Your institution's EHS department is the primary point of contact for the disposal of
controlled substances.

e Segregation and Labeling:
o Store unused or expired Tanax in its original, tightly sealed container.

o The container must be clearly labeled as "Hazardous Waste," and the contents, including
the concentration of sodium pentobarbital and tricaine methanesulfonate, should be
clearly indicated.

o Waste Pickup: Arrange for a hazardous waste pickup with your EHS office. They will ensure
the substance is transported and disposed of by a licensed hazardous waste vendor.

o Record Keeping: Meticulously document the disposal of Tanax in your controlled substance
logs, as required by the DEA and your institution. This includes the date, time, volume
disposed of, and the method of disposal.

Prohibited Disposal Methods:

e Do NOT pour Tanax down the sanitary sewer. While dilute solutions of tricaine
methanesulfonate alone may sometimes be disposed of in this manner with copious
amounts of water, the presence of sodium pentobarbital makes this illegal and unsafe.[1][2]

[31141(5]

e Do NOT discard Tanax in regular trash containers.
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e Do NOT release Tanax into the environment, including surface water, storm drains, or soil.[1]

[3]

Disposal of Contaminated Materials

Any materials that come into direct contact with Tanax must be treated as hazardous waste.

o Sharps: Needles and syringes used to administer Tanax must be placed in a designated
sharps container for hazardous waste.[2]

o Empty Containers: Empty Tanax vials should be triple-rinsed with water. The rinsate should
be collected and treated as hazardous waste. Deface the label of the rinsed container before
disposing of it in a designated glass or solid waste container as advised by your EHS.[2][6]

[7]

» Contaminated PPE: Gloves, absorbent pads, and other disposable materials contaminated
with Tanax should be collected in a labeled hazardous waste bag for incineration.

Disposal of Animal Carcasses

Animals euthanized with Tanax contain residual sodium pentobarbital, which is toxic to wildlife.
Therefore, proper carcass disposal is crucial to prevent secondary poisoning of scavenging
animals.[6][7]

Acceptable Disposal Methods (in accordance with local and state regulations):

« Incineration: This is often the preferred method for destroying the drug residue in the
carcass.[7]

o Deep Burial: Burial must be deep enough to prevent scavenging.[6][7]

» Licensed Commercial Waste Disposal: Your institution may have a contract with a service for
the disposal of animal carcasses.[8]

Always consult your institution's Institutional Animal Care and Use Committee (IACUC) and
EHS for specific guidance on carcass disposal.[8]
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Quantitative Data Summary

Parameter Guideline Reference
] ] ] May be pourable down a
Working Solution Disposal ] o )
sanitary drain with copious [1],[5]
(MS-222 only) )
water (check local regulations)
Stock Solution/Powder Hazardous chemical waste via ]
Disposal (MS-222) EHS
) ) Must be disposed of as a DEA
Tanax (with Sodium
Schedule Il controlled [61.[7]

Pentobarbital) Disposal

substance via EHS

Animal Carcass Withholding
Period (MS-222)

Minimum 21 days before
release to the wild (if

applicable)

[8]

Experimental Workflow for Tanax Disposal
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Tanax Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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